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Compound of Interest

Compound Name: 5-Formylsalicylic acid

Cat. No.: B1198217 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 5-Formylsalicylic acid. It outlines

the necessary personal protective equipment (PPE), step-by-step operational procedures, and

compliant disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification
5-Formylsalicylic acid is classified as a hazardous substance. All personnel must be familiar

with its potential risks before handling.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2][3]

Serious Eye Irritation H319
Causes serious eye irritation.

[1][2][3]

Respiratory Irritation H335
May cause respiratory

irritation.[3][4]

Acute Toxicity (Oral) H302 Harmful if swallowed.[3][5]

Skin Sensitization H317
May cause an allergic skin

reaction.[3][5]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety

when handling 5-Formylsalicylic acid.

1. Eye and Face Protection:

Chemical safety goggles are required at all times.[6]

A face shield should be worn over safety goggles when there is a risk of splashing or

significant dust generation.[7]

2. Skin Protection:

Gloves: Chemical-resistant gloves are essential.[1][2][4][6] Nitrile or butyl gloves are suitable

for handling this compound.[8] Always inspect gloves for any signs of degradation or

punctures before use.[9]

Protective Clothing: A laboratory coat must be worn.[1][4] Ensure it is fully buttoned to

provide maximum coverage. For larger quantities or when there is a higher risk of exposure,

chemical-resistant coveralls are recommended.

3. Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to avoid the inhalation of dust particles.[1][4][10]

If a fume hood is not available or if dust levels are expected to be high, a NIOSH-approved

respirator with a particulate filter (e.g., N95) is required.[5][7]

Operational Plan: Handling and Storage
Adherence to the following procedures is critical for the safe handling and storage of 5-
Formylsalicylic acid.

1. Preparation and Weighing:
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Designated Area: All handling of 5-Formylsalicylic acid should occur in a designated area,

such as a chemical fume hood, to contain any potential spills or dust.[10][11]

Weighing: When weighing the powder, use an enclosed balance or conduct the weighing

within a fume hood to minimize dust dispersion.[11] Use weigh boats to prevent spills.[11]

Avoid Dust Formation: Handle the compound gently to avoid creating airborne dust.[1][4]

2. Experimental Procedures:

Container Handling: Keep containers of 5-Formylsalicylic acid tightly closed when not in

use.[1][4][12]

Spill Preparedness: Have a spill kit readily available. In the event of a spill, avoid generating

dust by gently covering the spill with an inert absorbent material.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[1][2][4][6] Do not eat, drink, or smoke in the laboratory.

[4][6][9]

3. Storage:

Store 5-Formylsalicylic acid in a cool, dry, and well-ventilated area away from incompatible

substances.[1][4][12]

The container should be tightly sealed and clearly labeled.[1][4][12]

Disposal Plan
Proper disposal of 5-Formylsalicylic acid and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Hazardous Waste: 5-Formylsalicylic acid is considered hazardous waste and must be

disposed of accordingly.[13] Do not dispose of it in regular trash or down the drain.[6][13]
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Containers: Collect all waste, including contaminated PPE and cleaning materials, in a

designated and clearly labeled hazardous waste container.[1][13] The container must be

compatible with the chemical and kept closed.[13]

2. Disposal Procedure:

Segregation: Do not mix 5-Formylsalicylic acid waste with other incompatible waste

streams.[13]

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company in accordance with all local, state, and federal

regulations.[2][13]

Workflow for Safe Handling of 5-Formylsalicylic
Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/5-formylsalicylic-acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.tcichemicals.com/BE/en/sds/F0400_EU_6N.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Formylsalicylic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/product/b1198217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Storage

Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Designated Work Area
(Fume Hood)

Weigh 5-Formylsalicylic Acid
(Minimize Dust)

Proceed to Handling

Perform Experimental Procedure

Decontaminate Work Area

Experiment Complete

Store in Tightly Closed Container

Collect Waste in Labeled Container

End of Workflow

Dispose of Contaminated PPE

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Formylsalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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